3-Acetyl-2-(4-fluoro-phenyl)-thiazolidine-4-carboxylic acid

• IUPAC Name: 3-acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C12H12FNO3S/c1-7(15)14-10(12(16)17)6-18-11(14)8-2-4-9(13)5-3-8/h2-5,10-11H,6H2,1H3,(H,16,17)
• InChI Key: QRPAQKCEQIGTSY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(CSC1C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C12H12FNO3S
• Molecular Weight: 269.29 g/mol

Description

3-Acetyl-2-(4-fluoro-phenyl)-thiazolidine-4-carboxylic acid (AFT4CA) is an organic compound from the thiazolidine family of compounds. It is a white, crystalline solid that is soluble in water and alcohols. AFT4CA is a versatile compound with numerous applications in scientific research. It has been used in a variety of synthesis methods, and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for use in laboratory experiments.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Potential Applications : The synthesis of thiazolidine derivatives, including 3-acetyl-2-(4-fluoro-phenyl)-thiazolidine-4-carboxylic acid, has been explored. These compounds exhibit biological activity, such as antioxidant properties and potential anticancer effects against breast cancer cells like MCF7, indicating their relevance in medicinal chemistry (Letters in Applied NanoBioScience, 2022).

Antimicrobial and Antitumor Properties

• Antimicrobial Activity : Certain thiazolidine derivatives have demonstrated antimicrobial potency, showcasing their potential as antibacterial agents. These findings highlight the application of such compounds in addressing bacterial infections (International Journal of Current Pharmaceutical Research, 2016).
• Antitumor Evaluation : Thiazolidine and thiazolidinone derivatives, including compounds structurally related to 3-acetyl-2-(4-fluoro-phenyl)-thiazolidine-4-carboxylic acid, have been synthesized and evaluated for their antitumor properties. These studies suggest the potential application of these compounds in cancer therapy (Archiv der Pharmazie, 2011).

Prodrug and Antioxidant Characteristics

• Prodrug Applications : Some thiazolidine-4-carboxylic acid derivatives act as prodrugs, releasing L-cysteine in vivo. This characteristic underscores their potential in therapeutic applications, particularly in protecting against hepatotoxicity (Journal of Medicinal Chemistry, 1984).

Novel Synthesis and Molecular Studies

• Novel Synthesis Techniques : Innovative methods for synthesizing thiazolidine-4-carboxylic acid derivatives have been developed. These techniques are crucial for producing new compounds with potential medicinal applications (Chemistry of Heterocyclic Compounds, 2014).
• Molecular Docking Studies : Certain thiazolidine-4-carboxylic acid derivatives have been subjected to molecular docking studies, providing insights into their interaction with biological targets. This research is essential for drug design and development (Dalton Transactions, 2021).